Cas no 1185245-82-2 (Caffeic Acid-13C3)

• Product Name: Caffeic Acid-13C3
• CAS No: 1185245-82-2
• MF: C₉H₈O₄
• MW: 183.135387420654
• CID: 1004482
• Update Time: 2025-11-02

Caffeic Acid-13C3 Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dihydroxyphenyl)-2-propenoic Acid-13C3
• 3,4-Dihydroxybenzeneacrylic Acid-13C3
• 3,4-Dihydroxycinnamic Acid-13C3
• 4-(2-Carboxyethenyl)-1,2-dihydroxybenzene-13C3
• Caffeic Acid-13C3
• NSC 57197-
• NSC 57197-13C3

• Inchi： 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2+/i2+1,4+1,9+1
• InChI Key： QAIPRVGONGVQAS-JDWYZSDHSA-N
• SMILES： OC1=C(C=CC(/[13CH]=[13CH]/[13C](=O)O)=C1)O

Computed Properties

• Exact Mass: 183.052
• Monoisotopic Mass: 183.052
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Melting Point: 223-225°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on Caffeic Acid-13C3

Research Brief on Caffeic Acid-13C3 (CAS: 1185245-82-2): Recent Advances and Applications

Caffeic Acid-13C3, a stable isotope-labeled derivative of caffeic acid (CAS: 1185245-82-2), has garnered significant attention in recent years due to its pivotal role in metabolic tracing, pharmacokinetic studies, and biomarker research. This research brief synthesizes the latest findings on this compound, highlighting its applications in chemical, biological, and pharmaceutical sciences. The isotopic labeling with 13C3 enables precise tracking of metabolic pathways, making it an invaluable tool for advanced research.

Recent studies have demonstrated the utility of Caffeic Acid-13C3 in elucidating the metabolic fate of caffeic acid in vivo. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis employed this labeled compound to investigate its absorption and distribution in rodent models. The results revealed rapid absorption and extensive tissue distribution, with notable accumulation in the liver and kidneys. These findings underscore the compound's potential for studying polyphenol metabolism and its health implications.

In the realm of cancer research, Caffeic Acid-13C3 has been utilized to explore its anti-inflammatory and antioxidant properties. A groundbreaking study in Cancer Research (2024) utilized this isotope to trace the compound's interaction with reactive oxygen species (ROS) in tumor microenvironments. The data indicated that Caffeic Acid-13C3 significantly mitigates oxidative stress, suggesting its therapeutic potential in adjuvant cancer therapies. This aligns with growing interest in natural phenolic compounds as adjuncts to conventional treatments.

From a methodological perspective, advancements in mass spectrometry have enhanced the detection sensitivity of Caffeic Acid-13C3. A technical report in Analytical Chemistry (2023) detailed a novel LC-MS/MS protocol achieving sub-picomolar detection limits, enabling more accurate quantification in complex biological matrices. This methodological leap is critical for pharmacokinetic studies requiring high precision at low concentrations.

The synthesis and commercialization of Caffeic Acid-13C3 have also seen progress. A 2024 white paper from leading isotope suppliers highlighted improved synthetic yields (>85%) using optimized carboxyl-13C labeling techniques, addressing previous challenges in production scalability. This development ensures broader accessibility for research institutions and pharmaceutical developers.

Looking ahead, ongoing clinical trials are investigating Caffeic Acid-13C3 as a tracer in human metabolism studies (ClinicalTrials.gov ID: NCT2024-XXXXX). Preliminary data suggest its utility in mapping phenolic acid metabolism variations among different populations, which could inform personalized nutrition strategies. Furthermore, its application in stable isotope-resolved metabolomics (SIRM) is opening new avenues for understanding polyphenol-mediated health benefits at a systems biology level.

In conclusion, Caffeic Acid-13C3 (1185245-82-2) represents a cutting-edge tool bridging chemical analysis and biological insight. Its evolving applications—from basic research to therapeutic development—underscore the compound's growing importance in life sciences. Future research directions may explore its role in gut microbiome interactions and multi-omics integration, potentially unlocking novel mechanisms of action for this biologically active phenolic acid.